Cas no 1421499-61-7 (N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide)

• Product Name: N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• CAS No: 1421499-61-7
• MF: C₂₁H₂₅N₃O₃S₂
• MW: 431.571502447128
• CID: 5401724
• Update Time: 2025-10-24

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide

• Inchi： 1S/C21H25N3O3S2/c1-15(2)29(26,27)17-8-6-16(7-9-17)13-21(25)22-11-10-20-23-18(14-24(20)3)19-5-4-12-28-19/h4-9,12,14-15H,10-11,13H2,1-3H3,(H,22,25)
• InChI Key： BOLLGGZMRODSPU-UHFFFAOYSA-N
• SMILES： C(NCCC1N(C)C=C(C2SC=CC=2)N=1)(=O)CC1=CC=C(S(C(C)C)(=O)=O)C=C1

Additional information on N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide: A Comprehensive Overview

The compound N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-2-[4-(propane-2-sulfonyl)phenyl]acetamide, identified by the CAS number 1421499617, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines an imidazole ring, a thiophene moiety, and a sulfonamide group. These structural features contribute to its versatile properties and applications.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly due to their ability to act as hydrogen bond donors and acceptors. The presence of the thiophene group in this compound further enhances its electronic properties, making it a promising candidate for use in antiviral and anticancer therapies. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds exhibit potent inhibitory activity against key enzymes involved in viral replication.

The sulfonamide group in the molecule plays a critical role in modulating its pharmacokinetic properties. Sulfonamides are known to improve bioavailability and stability, which are essential for drug candidates. Furthermore, the phenyl ring substituted with a propane sulfonyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. This makes it an attractive compound for developing orally administered drugs.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

In terms of applications, this compound has shown potential in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders. Its ability to interact with specific cellular pathways makes it a valuable tool for researchers exploring novel therapeutic strategies. Additionally, its structural versatility allows for further modification to optimize its efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. Molecular docking studies have revealed strong interactions with key proteins involved in inflammation and immune response, suggesting its potential use in anti-inflammatory therapies.

In conclusion, N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yliethyl}-... represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a significant player in the development of innovative treatments and materials.